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Compound of Interest

Compound Name: 5-Methyl-2-heptanone

Cat. No.: B097569 Get Quote

CAS Number: 18217-12-4

This technical guide provides a comprehensive overview of 5-Methyl-2-heptanone, a ketone

of interest to researchers, scientists, and professionals in drug development. This document

outlines its chemical and physical properties, provides insights into its synthesis, details safety

and handling protocols, and explores its applications.

Chemical and Physical Properties
5-Methyl-2-heptanone is a colorless to pale yellow liquid.[1] It is characterized by a carbonyl

group on the second carbon of a heptane chain with a methyl group on the fifth carbon.[2] This

compound is soluble in organic solvents like alcohol and ether but has limited solubility in

water.[1][2]

Table 1: Physicochemical Properties of 5-Methyl-2-heptanone
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Property Value Reference

CAS Number 18217-12-4 [1][2][3][4][5][6]

Molecular Formula C₈H₁₆O [2][3][4][5][6][7][8]

Molecular Weight 128.21 g/mol [3][4][5][6][7]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 167.5 °C at 760 mmHg [1][3]

Flash Point 44.6 °C [1][3]

Density 0.811 g/cm³ [3]

Water Solubility
1371 mg/L at 25 °C

(estimated)
[1]

logP (o/w) 2.350 (estimated) [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 5-Methyl-2-
heptanone. The National Institute of Standards and Technology (NIST) provides mass and

infrared spectral data for this compound.

Mass Spectrum (Electron Ionization): Available through the NIST Chemistry WebBook.[5]

Infrared (IR) Spectrum: Available through the NIST Chemistry WebBook.[6]

Synthesis Protocols
While specific industrial synthesis routes for 5-Methyl-2-heptanone are not extensively

detailed in publicly available literature, a relevant example of asymmetric ketone synthesis can

be found in the preparation of its isomer, (S)-(+)-4-Methyl-3-heptanone, via the SAMP-/RAMP-

hydrazone method. This method is a powerful tool for the enantioselective alkylation of ketones

and aldehydes.
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Example Experimental Protocol: Asymmetric Synthesis
of a Chiral Ketone
The following protocol for the synthesis of (S)-(+)-4-Methyl-3-heptanone illustrates a common

strategy for introducing chirality at the α-carbon of a ketone.

1. Formation of the SAMP-Hydrazone:

(S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) is reacted with 3-pentanone in the

absence of a solvent.

The mixture is heated at 60°C overnight under an argon atmosphere.

The resulting crude product is diluted with ether and washed with water.

The organic layer is dried over anhydrous magnesium sulfate and concentrated under

reduced pressure.

The final product, 3-pentanone SAMP hydrazone, is purified by short-path distillation.[9]

2. Asymmetric Alkylation:

A solution of diisopropylamine in dry ether is cooled to 0°C under argon.

n-Butyllithium in hexane is added dropwise to form lithium diisopropylamide (LDA).

A solution of the SAMP-hydrazone in ether is then added to the LDA solution at 0°C and

stirred for several hours.

The mixture is cooled to -110°C, and propyl iodide is added dropwise.

The reaction is allowed to warm to room temperature overnight.

The reaction is quenched with water, and the product is extracted with ether.[9]

3. Ozonolytic Cleavage of the Hydrazone:

The crude alkylated hydrazone is dissolved in dichloromethane and cooled to -78°C.
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Ozone is bubbled through the solution until a blue-green color persists.

Nitrogen is then passed through the solution as it warms to room temperature to remove

excess ozone and yield the chiral ketone, (S)-(+)-4-Methyl-3-heptanone.[9]

This multi-step synthesis can be visualized with the following workflow diagram.
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Asymmetric Ketone Synthesis Workflow

Start Materials:
3-Pentanone, SAMP

Hydrazone Formation

Heat, Argon

Asymmetric Alkylation with Propyl Iodide

1. LDA, Ether, 0°C
2. Cool to -110°C

Ozonolytic Cleavage

Ozone, DCM, -78°C

Final Product:
(S)-(+)-4-Methyl-3-heptanone

N₂ Purge
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Biofuel Precursor Production

5-Methyl-3-heptanone
(C₈ Ketone)

Hydrogenation

Metal Sites (e.g., Pt, Cu)

Dehydration

Acid Sites (e.g., Al₂O₃)

C₈ Alkenes

Further Hydrogenation

C₈ Alkane

Metal Sites
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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